![molecular formula C16H20N6O2 B2784447 N-cyclohexyl-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide CAS No. 1323706-47-3](/img/structure/B2784447.png)
N-cyclohexyl-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
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Description
N-cyclohexyl-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide, also known as CX-4945, is a small molecule inhibitor that has been extensively studied for its potential as a therapeutic agent in cancer treatment. This compound is known to target protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Scientific Research Applications
- Targeted Kinase Inhibition : The compound exhibits promising cytotoxic effects against different cancer cell lines. Notably, compound 5k stands out as the most potent inhibitor, showing significant activity against EGFR, Her2, VEGFR2, and CDK2 enzymes. Its IC50 values are comparable to the well-known TKI sunitinib .
- Apoptosis Induction : Mechanistic investigations reveal that compound 5k induces cell cycle arrest and apoptosis in HepG2 cells. It increases proapoptotic proteins (caspase-3 and Bax) while downregulating Bcl-2 activity .
- Halogenated TKIs : The compound belongs to a class of halogenated targeted kinase inhibitors (TKIs). Incorporating halogen atoms (e.g., fluorine, chlorine, bromine, or iodine) enhances potency, selectivity, and pharmacological properties. Halogen atoms influence binding affinity to target kinases, potentially improving therapeutic effects .
- Structure-Activity Relationship (SAR) : Researchers have synthesized a series of compounds, including N-cyclohexyl-3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide, to explore SAR. Understanding how structural modifications impact activity guides drug design .
- Antitumor Activity : The compound’s anti-proliferative activities have been evaluated against human breast cancer cells and human gastric cancer cells .
Cancer Therapy
Medicinal Chemistry
Drug Design and Synthesis
properties
IUPAC Name |
N-cyclohexyl-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N6O2/c23-16(19-12-5-2-1-3-6-12)22-9-11(10-22)15-20-14(21-24-15)13-17-7-4-8-18-13/h4,7-8,11-12H,1-3,5-6,9-10H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCWLMBNLVJAWQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide |
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